Cas no 1806267-63-9 (Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate)

• Product Name: Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate
• CAS No: 1806267-63-9
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4959039
• Update Time: 2025-10-30

Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)8-3-7(5-12)4-10(16)9(8)6-13/h3-4,13,16H,2,6H2,1H3
• InChI Key： UIUSUTGSEDMQTD-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(C(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate

Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate: A Comprehensive Overview

Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate, identified by the CAS No. 1806267-63-9, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzoate backbone, which is substituted with a cyano group at the 5-position, a hydroxymethyl group at the 2-position, and a mercapto group at the 3-position. The ethyl ester functionality further enhances its chemical versatility. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and as a precursor for advanced materials.

The structure of Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate is notable for its combination of functional groups. The cyano group (-CN) imparts electron-withdrawing properties, while the hydroxymethyl (-CH₂OH) and mercapto (-SH) groups introduce hydrophilic and thiol functionalities, respectively. These features make the compound suitable for various chemical reactions, including nucleophilic substitutions, additions, and condensations. Researchers have explored its use in click chemistry reactions, where the thiol group can undergo rapid and selective coupling with alkyne derivatives to form stable disulfide bonds.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate. One notable approach involves the multi-step synthesis starting from substituted benzoic acids. The introduction of the cyano group is typically achieved through cyanation reactions, while the hydroxymethyl and mercapto groups are introduced via nucleophilic substitutions or reductions. The esterification step to form the ethyl ester is carried out under mild conditions to preserve the sensitivity of the mercapto group.

The physical and chemical properties of Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate have been extensively studied to understand its behavior in different environments. Its solubility in polar solvents such as water and ethanol is influenced by the hydrophilic nature of its functional groups. The compound exhibits moderate thermal stability, with decomposition occurring above 150°C under inert conditions. Spectroscopic analyses, including UV-vis and IR spectroscopy, have provided insights into its electronic structure and intermolecular interactions.

In terms of applications, Ethyl 5-cyano-2-hydroxymethyl-3-mercaptobenzoate has shown promise in drug delivery systems due to its ability to form biocompatible polymers. The thiol group enables the formation of polymeric networks through oxidative cross-linking, which can be tailored for controlled drug release applications. Additionally, its cyano group makes it a potential candidate for use in electrochemical sensors, where it can serve as an electron-transfer mediator.

Recent research has also explored the use of Ethyl 5-cyano-2-hydroxymethyl-mersaptobenzoate in bioconjugation chemistry. Its thiol group allows for efficient coupling with proteins and other biomolecules via thiol-maleimide chemistry or other bioorthogonal reactions. This property has opened avenues for its use in immunoassays and biosensor development.

In conclusion, Ethyl 5-cyano-methoxycarbonylphenol (CAS No:1806267639) stands out as a multifunctional compound with diverse applications across various scientific disciplines. Its unique combination of functional groups provides a platform for innovative chemical transformations and material designs. As research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing modern chemistry and materials science.